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Compound of Interest

Compound Name: 5-Methylhexane-1,2-diol

Cat. No.: B15307234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methylhexane-1,2-diol, a chiral diol
with potential applications in various research and development sectors. This document
outlines commercially available sources, key chemical and physical properties, and explores
potential synthetic strategies. Due to the limited publicly available information on the specific
biological activity and signaling pathways of this compound, this guide also highlights general
methodologies for diol synthesis that may be adapted for its preparation.

Commercial Suppliers

Identifying reliable commercial suppliers is a critical first step in the research and development
pipeline. Several chemical suppliers list 5-Methylhexane-1,2-diol (CAS: 73811-76-4) in their
catalogs. While comprehensive technical data sheets with detailed specifications are not
always readily available directly from the suppliers' websites, the following companies have
been identified as potential sources. Researchers are advised to contact these suppliers
directly to obtain specific information regarding purity, available quantities, pricing, and lead
times.
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Supplier Website Notes
) Lists 5-methylhexane-1,2-diol
Enamine --INVALID-LINK-- ) ]
with a purity of 95%.[1]
A supplier of various chemical
Hebei Ganmiao New material raw materials and
--INVALID-LINK-- o _
Technology Co., LTD. pharmaceutical intermediates.
[21[3][41[5]
HUNAN CHEMFISH o _ _
Specializes in pharmaceutical
PHARMACEUTICAL CO., --INVALID-LINK-- o ,
LD and chemical intermediates.

Physicochemical Properties

Understanding the fundamental properties of 5-Methylhexane-1,2-diol is essential for its

handling, formulation, and application in experimental settings. The following data has been

compiled from publicly available databases.[6]
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Property Value Source
Molecular Formula C7H1602 PubChem][6]
Molecular Weight 132.20 g/mol PubChem|[6]
CAS Number 73811-76-4 PubChem|[6]
IUPAC Name 5-methylhexane-1,2-diol PubChem][6]
SMILES CcC(C)cce(co)o PubChem[6]
InChl=1S/C7H1602/c1-6(2)3-
InChl PubChem][6]
4-7(9)5-8/h6-9H,3-5H2,1-2H3
XLogP3 0.9 PubChem][6]
Hydrogen Bond Donor Count 2 PubChem][6]
Hydrogen Bond Acceptor
2 PubChem|[6]
Count
Rotatable Bond Count 4 PubChem][6]

Synthesis Methodologies

Detailed, step-by-step experimental protocols for the synthesis of 5-Methylhexane-1,2-diol are

not readily available in the public domain. However, general synthetic strategies for the

formation of 1,2-diols can be adapted for its preparation. The following represents a logical

workflow for the synthesis, based on established organic chemistry principles.

Starting Material: e
5-Methyl-1-hexene I@—(S—methylbutyl)oxiranw

Intermediate:

Click to download full resolution via product page

Final Product:
5-Methylhexane-1,2-diol

A potential synthetic workflow for 5-Methylhexane-1,2-diol.

Conceptual Experimental Protocol:

o Epoxidation of 5-Methyl-1-hexene:
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o Dissolve 5-methyl-1-hexene in a suitable aprotic solvent such as dichloromethane or
chloroform.

o Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise at a
controlled temperature (typically O °C to room temperature).

o Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or
Gas Chromatography (GC).

o Upon completion, quench the reaction with a reducing agent (e.g., sodium sulfite solution)
and wash the organic layer with a basic solution (e.g., sodium bicarbonate) to remove the
acid byproduct.

o Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and
concentrate under reduced pressure to yield the crude epoxide, 2-(3-methylbutyl)oxirane.

Hydrolysis of 2-(3-methylbutyl)oxirane:

o Dissolve the crude epoxide in a mixture of a water-miscible solvent (e.g., acetone or
tetrahydrofuran) and water.

o Add a catalytic amount of an acid (e.qg., sulfuric acid or perchloric acid) or a base (e.g.,
sodium hydroxide).

o Heat the reaction mixture to promote the ring-opening of the epoxide.
o Monitor the reaction for the disappearance of the epoxide.

o Upon completion, neutralize the reaction mixture.

o Extract the product into an organic solvent (e.g., ethyl acetate).

o Wash the combined organic extracts, dry over an anhydrous salt, and concentrate under
reduced pressure.

o Purify the crude 5-Methylhexane-1,2-diol using a suitable technique such as column
chromatography or distillation.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15307234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15307234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

It is important to note that this is a generalized protocol. The specific reaction conditions,
including solvent, temperature, reaction time, and purification method, would need to be
optimized for this particular substrate. For enantioselective synthesis, a chiral epoxidation
method, such as the Sharpless asymmetric epoxidation, could be employed in the first step.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in peer-reviewed literature detailing the
biological activity or the modulation of specific signaling pathways by 5-Methylhexane-1,2-diol.
Research on the pharmacological properties of other diols suggests potential applications in
areas such as dermatology and as formulation excipients.[7] However, dedicated studies are
required to elucidate the specific biological functions of 5-Methylhexane-1,2-diol.

The following diagram illustrates a generic workflow for screening a novel compound like 5-
Methylhexane-1,2-diol for biological activity.
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A general workflow for investigating the biological activity of a novel compound.

This guide serves as a foundational resource for researchers interested in 5-Methylhexane-
1,2-diol. Further investigation and direct communication with suppliers are recommended to
obtain more detailed information for specific research needs. The provided conceptual
frameworks for synthesis and biological screening are intended to guide future experimental
design.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15307234?utm_src=pdf-body-img
https://www.benchchem.com/product/b15307234?utm_src=pdf-body
https://www.benchchem.com/product/b15307234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15307234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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